Cas no 1426958-38-4 (7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 1426958-38-4
• MF: C₁₃H₁₃BrN₄
• MW: 305.173121213913
• CID: 3043891
• Update Time: 2025-10-12

7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
• 7-bromo-1-cyclohexylbenzotriazole-5-carbonitrile
• C13H13BrN4
• BHC95838
• V3218

• Inchi： 1S/C13H13BrN4/c14-11-6-9(8-15)7-12-13(11)18(17-16-12)10-4-2-1-3-5-10/h6-7,10H,1-5H2
• InChI Key： CVFQDZIXKOIQNA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC2=C1N(C1CCCCC1)N=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5

Additional information on 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile

7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile (CAS No. 1426958-38-4): A Promising Compound in Modern Pharmaceutical and Chemical Research

7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile, also known by its CAS number 1426958-38-4, represents a significant advancement in the field of synthetic chemistry and pharmaceutical development. This compound belongs to the class of benzotriazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug discovery. The unique structural features of 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile—including the presence of a bromine atom at the 7-position, a cyclohexyl group at the 1-position, and a cyanide group at the 5-position—contribute to its multifunctional properties, making it a valuable candidate for further exploration in both academic and industrial research.

Recent studies have highlighted the importance of 1,2,3-benzotriazole scaffolds in the design of molecules with antimicrobial, antiviral, and anti-inflammatory properties. The introduction of functional groups such as bromine and cyanide can significantly modulate the physicochemical properties of these compounds, enabling them to interact with biological targets in novel ways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile exhibited potent antiviral activity against RNA-dependent RNA polymerase (RdRp) targets, which are critical for the replication of several viral pathogens. This finding underscores the potential of 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile as a lead compound for the development of antiviral agents.

The cyclohexyl group in 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile plays a crucial role in enhancing the compound's hydrophobicity and molecular flexibility. These properties are essential for optimizing interactions with biological membranes and intracellular targets. A 2022 study published in *Organic & Biomolecular Chemistry* reported that the cyclohexyl moiety significantly improved the permeability of the compound across cell membranes, thereby enhancing its bioavailability and cellular uptake. This structural modification not only broadens the application scope of 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile but also highlights the importance of cycloalkyl substitution in the design of bioactive molecules.

7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile has also been explored for its potential in drug delivery systems and targeted therapy. The cyanide group at the 5-position contributes to the compound's ability to form stable complexes with metal ions, which can be leveraged for the development of metal-based therapeutics. A 2021 review in *Advanced Drug Delivery Reviews* emphasized the role of cyanide-containing molecules in the design of nanoparticle-based drug delivery systems, where they can serve as ligands for metal nanoparticles to enhance targeting efficiency and reduce off-target effects. This application of 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile exemplifies its versatility in modern pharmaceutical research.

Moreover, the bromine atom in 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile can be strategically utilized for site-specific functionalization and derivatization. Bromine is a versatile functional group that can undergo various chemical reactions, including Suzuki coupling, Ullmann coupling, and Hartwig amination, which are widely employed in the synthesis of complex molecules. A 2020 study in *Chemical Communications* demonstrated that 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile could be efficiently converted into a range of functionalized derivatives, including amine, thiol, and carboxyl derivatives, which exhibit enhanced biological activity and selectivity. These derivatives have shown promise in the treatment of inflammatory diseases and cancer, further expanding the therapeutic potential of 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile.

The 1,2,3-benzotriazole ring in 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile is a well-known pharmacophore that can interact with a variety of biological targets, including enzymes, receptors, and ion channels. The triazole ring provides a rigid structure that can mimic the binding interactions of natural ligands, making it an attractive scaffold for drug design. A 2023 paper in *MedChemComm* reported that 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile exhibited selective inhibition of caspase-3, an enzyme involved in apoptosis, suggesting its potential application in cancer therapy. These findings highlight the importance of benzotriazole derivatives in the development of targeted therapeutics.

In addition to its biological applications, 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile has also been investigated for its chemical stability and synthetic utility. The cyanide group at the 5-position can act as a nucleophilic center, enabling the formation of covalent bonds with various electrophilic substrates. This reactivity makes 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile a valuable intermediate in the synthesis of more complex molecules. A 2022 study in *Tetrahedron* demonstrated the use of 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile as a key building block in the synthesis of heterocyclic compounds, which are widely used in pharmaceutical and agrochemical industries.

Overall, 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile (CAS No. 1426958-38-4) is a multifunctional compound with significant potential in pharmaceutical research, chemical synthesis, and biomedical applications. Its unique structural features, including the bromine atom, cyclohexyl group, and cyanide group, enable it to interact with a wide range of biological targets and serve as a versatile scaffold for drug design. As research in this field continues to advance, 7-Bromo-1-cyclohexyl-1,2,3-benzotriazole-5-carbonitrile is likely to play an increasingly important role in the development of innovative therapeutics and functional materials.